4-Benzylamino-phthalic acid dimethyl ester

• CAS No.: 332370-49-7
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol
• IUPAC Name: dimethyl 4-(benzylamino)benzene-1,2-dicarboxylate
• InChI: InChI=1S/C17H17NO4/c1-21-16(19)14-9-8-13(10-15(14)17(20)22-2)18-11-12-6-4-3-5-7-12/h3-10,18H,11H2,1-2H3
• InChI Key: BUBZJJRVEYIONR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)NCC2=CC=CC=C2)C(=O)OC

Description

4-Benzylamino-phthalic acid dimethyl ester is a useful research compound. Its molecular formula is C17H17NO4 and its molecular weight is 299.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzaldehyde (1.64 ml, 16.2 mmol) and sodium cyanoborohydride (1.02 g, 16.2 mmol) were added to a solution of 4-aminophthalic acid dimethyl ester (1.7 g, 8.1 mmol) in dry methanol (50 ml) and pH was adjusted to 5.5-5 with 2 M hydrogen chloride in methanol (approx. 1 ml). The reaction mixture was stirred at room temperature for 20 hours and evaporated to dryness in vacuo. The residue was partitioned between methylene chloride (50 ml) and water (30 ml). pH was adjusted to 8 and the organic phase was isolated, dried over magnesium sulphate and evaporated to dryness in vacuo. The crude product was purified on silica gel (eluent: ether:heptane (1:1)) to give 4-benzylaminophthalic acid dimethyl ester as a golden oil (yield: 0.94 g, 39%). 1H—NMR (CDCl3) in ppm: γ 3.82 (3H,s); 3.88 (3H,s); 4.35 (2H,d); 4.66 (1H, broad d); 6.57 (1H,d.d.); 6.65 (1H,d); 7.23-7.35 (5H,m); 7.73 (1H,d).